Cas no 1869166-60-8 (2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid
• CAS No: 1869166-60-8
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6446403
• PubChem ID: 165914376
• Update Time: 2025-05-25

2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid
• 1869166-60-8
• EN300-12566572
• 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid

• Inchi： 1S/C17H25NO4/c1-11(2)14(12(3)4)15(16(19)20)18-17(21)22-10-13-8-6-5-7-9-13/h5-9,11-12,14-15H,10H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： BXPOVPPSIZEMMA-UHFFFAOYSA-N
• SMILES： OC(C(C(C(C)C)C(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic Acid (CAS No. 1869166-60-8)

2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid (CAS No. 1869166-60-8) is a complex organic compound with significant applications in the fields of chemistry, pharmacology, and biotechnology. This compound, often referred to as Boc-amino acid derivative, is a derivative of a naturally occurring amino acid modified with a benzyloxycarbonyl (Boc) group. The Boc group is a common protecting group used in peptide synthesis, making this compound highly relevant in the synthesis of bioactive molecules and pharmaceutical agents.

The molecular structure of 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid is characterized by a pentanoic acid backbone with specific substituents. The presence of the benzyloxycarbonyl (Boc) group at the amino terminus plays a crucial role in stabilizing the molecule during synthesis. Additionally, the methyl and isopropyl groups attached to the carbon chain contribute to the molecule's stereochemistry and reactivity, making it versatile for various chemical transformations.

Recent studies have highlighted the importance of Boc-amino acid derivatives in drug discovery and development. For instance, researchers have explored the use of this compound as a building block for synthesizing bioactive peptides with potential therapeutic applications. The ability to selectively remove the Boc group under mild conditions has made it an ideal candidate for constructing complex peptide architectures. Furthermore, advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are critical for studying stereochemical effects in biological systems.

Another area of interest is the application of 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid in biotechnological processes. Its role as an intermediate in peptide synthesis has been extensively studied, particularly in the context of solid-phase peptide synthesis (SPPS). The ease of coupling reactions facilitated by this compound has led to its widespread use in academic and industrial settings. Moreover, its compatibility with various coupling reagents and solvents makes it a preferred choice for large-scale peptide production.

In terms of environmental impact, recent research has focused on the degradation pathways of Boc-amino acid derivatives under different conditions. Studies have shown that these compounds can undergo hydrolytic cleavage under acidic or basic conditions, leading to the release of biodegradable byproducts. This understanding is crucial for assessing their environmental fate and ensuring sustainable practices in their production and use.

Looking ahead, ongoing research aims to optimize the synthesis and application of 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid further. Innovations in catalytic methods and green chemistry are expected to enhance its efficiency and reduce ecological footprints. Additionally, interdisciplinary collaborations are exploring its potential in emerging fields such as nanotechnology and materials science.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-4-methyl-3-(propan-2-yl)pentanoic acid (CAS No. 1869166-60-) stands as a pivotal compound in modern chemistry and pharmacology. Its unique structure, versatile applications, and ongoing research advancements underscore its significance in driving scientific progress and addressing global health challenges.